Osw 1

• Molecular Formula: C47H68O15
• Molecular Weight: 873.0 g/mol
• InChI: InChI=1S/C47H68O15/c1-24(2)8-15-34(50)25(3)47(55)37(21-33-31-14-11-28-20-29(49)16-18-45(28,5)32(31)17-19-46(33,47)6)60-44-41(59-26(4)48)39(36(52)23-58-44)62-43-40(38(53)35(51)22-57-43)61-42(54)27-9-12-30(56-7)13-10-27/h9-13,24-25,29,31-33,35-41,43-44,49,51-53,55H,8,14-23H2,1-7H3/t25-,29+,31-,32+,33+,35-,36+,37+,38+,39+,40-,41-,43+,44+,45+,46+,47-/m1/s1
• InChIKey: MPXTYZZFIJTPPA-MKQTXCTDSA-N

OSW-1 Compound for Research: A Highly Potent Cholestane Saponin from Ornithogalum saundersiae

OSW-1 is a cholestane saponin isolated from the bulbs of Ornithogalum saundersiae, exhibiting exceptionally potent in vitro cytotoxicity against a broad spectrum of malignant tumor cell lines [1]. The compound is characterized by a unique disaccharide moiety containing p-methoxybenzoyl and acetyl groups linked to a steroidal aglycone at the O-16 position [1]. Its in vitro anticancer activities are reported to be 10–1000 times more potent than many well-known clinical anticancer agents, including mitomycin C, adriamycin, cisplatin, camptothecin, and paclitaxel [1]. Additionally, OSW-1 demonstrates a marked selectivity profile, with non-malignant cells being 40–150 times less sensitive than cancer cells [2].

Cell-Model Endpoint Review

Reported cytotoxicity across multiple malignant cell lines; supports cell-viability endpoint studies.

Target Engagement Assay Context

High-affinity OSBP/ORP4 binding supports lipid transport and sterol-signaling probe studies.

Pathway Study Fit

Calcium signaling and NCX1 modulation; distinct mechanism from DNA-damaging or microtubule-targeting agents.

• [1] Kubo, S., et al. (1992). OSW-1: a natural compound with potent anticancer activity and a novel mechanism of action. Journal of the National Cancer Institute, 97(23), 1781-1785. View Source
• [2] Zhou, Y., et al. (2005). OSW-1: a natural compound with potent anticancer activity and a novel mechanism of action. Journal of the National Cancer Institute, 97(23), 1781-1785. View Source

Why Generic Saponin Substitution Fails for OSW-1 in Cancer Research

Generic substitution of OSW-1 with other in-class steroidal saponins is not scientifically valid due to profound, quantifiable differences in potency, selectivity, and molecular mechanism. Even within the same genus, closely related saponins (e.g., Saponin 2 and 3 from O. saundersiae) exhibit vastly different cytotoxic activities, with IC50 values ranging from 3.2 nM to inactive, directly correlating with specific structural features of the disaccharide moiety [1]. Furthermore, OSW-1 operates through a unique mechanism involving inhibition of the sodium-calcium exchanger 1 (NCX1) and oxysterol-binding proteins (OSBP/ORP4), which is not a shared class feature [2]. The following evidence demonstrates that the specific acylation pattern and aglycone structure of OSW-1 confer distinct, non-interchangeable biological activities that are critical for reproducible research outcomes.

Acylation Pattern Mismatch

Deacylated or differently acylated saponin analogues may exhibit substantially reduced potency and altered target interaction; direct replacement is not supported.

Mechanism Divergence

Other steroidal saponins typically do not engage NCX1 or OSBP/ORP4 targets; class-level inference cannot guarantee pathway-specific activity.

Selectivity Profile Transfer

The reported cancer-cell selectivity window may not replicate with structural analogs; cell-model endpoint context requires validation.

• [1] Ma, X., et al. (2001). Synthesis of OSW-1 analogues and a dimer and their antitumor activities. Bioorganic & Medicinal Chemistry Letters, 11(16), 2153-2156. View Source
• [2] Garcia-Prieto, C., et al. (2013). Effective killing of leukemia cells by the natural product OSW-1 through disruption of cellular calcium homeostasis. Journal of Biological Chemistry, 288(5), 3240-3250. View Source

Quantitative Evidence Guide: OSW-1 Versus Comparators in Cytotoxicity and Selectivity

Superior In Vitro Cytotoxicity of OSW-1 Compared to Clinical Anticancer Agents

OSW-1 exhibits 10- to 1000-fold greater in vitro cytotoxic potency than a panel of established clinical anticancer agents across multiple tumor cell lines. Specifically, the IC50 range of OSW-1 is 0.1–0.7 nM, compared to mitomycin C, adriamycin, cisplatin, camptothecin, and paclitaxel, which require concentrations 10–1000 times higher to achieve equivalent cell killing [1].

Cytotoxicity vs. Clinical Agents

Head-to-head

IC50 0.1–0.7 nM; 10–1000× lower than mitomycin C, adriamycin, cisplatin, camptothecin, paclitaxel

Reported cell-model response context across multiple malignant tumor lines.

In vitro data; comparison requires cell-line-specific review.

Evidence Dimension	In vitro cytotoxicity (IC50)
Target Compound Data	0.1–0.7 nM (IC50 range across multiple malignant tumor cell lines)
Comparator Or Baseline	Mitomycin C, adriamycin, cisplatin, camptothecin, paclitaxel
Quantified Difference	10- to 1000-fold more potent (OSW-1 IC50 values are 10-1000x lower)
Conditions	Various human malignant tumor cell lines including leukemia HL-60, mouse mastrocarcinoma, human pulmonary adenocarcinoma, human pulmonary large cell carcinoma, and human pulmonary squamous cell carcinoma

Why This Matters

This extreme potency in vitro establishes OSW-1 as a valuable tool compound for probing cellular pathways at sub-nanomolar concentrations, where off-target effects from high drug concentrations are minimized.

• [1] Zhou, Y., et al. (2005). OSW-1: a natural compound with potent anticancer activity and a novel mechanism of action. Journal of the National Cancer Institute, 97(23), 1781-1785. View Source

Enhanced Selectivity of OSW-1 for Cancer Cells Over Non-Malignant Cells

OSW-1 demonstrates a statistically significant selectivity window, preferentially killing cancer cells while sparing non-malignant cells. Concentrations required to cause a 50% loss of cell viability (IC50) in non-malignant cells are 40- to 150-fold greater than those required for malignant cells [1]. This contrasts with many conventional chemotherapeutic agents, which typically exhibit poor selectivity and significant toxicity to normal tissues.

Cancer-Cell Selectivity

Class-level

40- to 150-fold selectivity window

Supports cytotoxicity endpoint review for cancer vs. non-malignant cells.

Non-malignant cells require higher IC50; context-dependent.

Evidence Dimension	Cancer cell selectivity
Target Compound Data	IC50 for non-malignant cells is 40-150x greater than for malignant cells
Comparator Or Baseline	Conventional chemotherapeutic agents (e.g., cisplatin, paclitaxel) — class-level inference
Quantified Difference	40- to 150-fold selectivity window
Conditions	In vitro cell viability assays comparing human cancer cell lines with non-malignant cell lines

Why This Matters

This selectivity window indicates a potential for reduced off-target toxicity in in vivo models and positions OSW-1 as a preferred tool for studying cancer-specific vulnerabilities.

• [1] Zhou, Y., et al. (2005). OSW-1: a natural compound with potent anticancer activity and a novel mechanism of action. Journal of the National Cancer Institute, 97(23), 1781-1785. View Source

Distinct Mechanism of Action: OSW-1 Inhibition of Sodium-Calcium Exchanger 1 (NCX1)

OSW-1 triggers cell death through a unique calcium-dependent mechanism by inhibiting the sodium-calcium exchanger 1 (NCX1) on the plasma membrane, leading to cytosolic calcium elevation and mitochondrial calcium overload [1]. This mechanism is distinct from that of clinically used agents like cisplatin (DNA crosslinking) or paclitaxel (microtubule stabilization).

Mechanism of Action

Class-level

NCX1 inhibition → cytosolic Ca²⁺ elevation → mitochondrial calcium overload

Distinct mechanism-of-action context from DNA-crosslinking or microtubule agents.

Validated in leukemia cell models; mechanism may differ across lineages.

Evidence Dimension	Primary mechanism of cytotoxicity
Target Compound Data	Inhibition of sodium-calcium exchanger 1 (NCX1) and mitochondrial calcium overload
Comparator Or Baseline	Cisplatin (DNA crosslinking), Paclitaxel (microtubule stabilization) — class-level inference
Quantified Difference	Qualitative difference in primary mechanism
Conditions	In vitro mechanistic studies in leukemia cell lines

Why This Matters

A novel mechanism of action circumvents common resistance pathways, making OSW-1 a critical probe for investigating calcium-mediated cell death and potentially overcoming drug resistance in cancer models.

• [1] Garcia-Prieto, C., et al. (2013). Effective killing of leukemia cells by the natural product OSW-1 through disruption of cellular calcium homeostasis. Journal of Biological Chemistry, 288(5), 3240-3250. View Source

High-Affinity Binding of OSW-1 to OSBP and ORP4 Compared to Other Saponins

OSW-1 exhibits high-affinity binding to oxysterol-binding protein (OSBP) and its paralog ORP4, with Ki values of 16 nM and 71 nM, respectively, in radioligand binding assays . This specific interaction is not a shared feature among all steroidal saponins; for instance, digitonin and soyasaponin Bb(I) display significantly different membrane-binding affinities and mechanisms of action [1].

Target Binding (OSBP/ORP4)

Cross-study comparable

Ki 16 nM (OSBP), 71 nM (ORP4)

Supports target engagement assay interpretation; not a class-wide saponin property.

Radioligand binding in HEK293T lysates; comparator saponins do not show equivalent affinity.

Evidence Dimension	Inhibition constant (Ki) for OSBP and ORP4
Target Compound Data	Ki = 16 nM (OSBP); Ki = 71 nM (ORP4)
Comparator Or Baseline	Other saponins (e.g., digitonin, soyasaponin) lack this specific high-affinity OSBP/ORP4 binding
Quantified Difference	Specific, high-affinity binding to OSBP/ORP4 not observed with comparator saponins
Conditions	Radioligand binding assays using HEK293T cell lysates

Why This Matters

This defined molecular target engagement enables precise pharmacological studies of lipid/sterol transport pathways and positions OSW-1 as a selective chemical probe for OSBP/ORP4 biology.

• [1] Malabed, R., et al. (2020). Interactions of OSW-1 with Lipid Bilayers in Comparison with Digitonin and Soyasaponin. Langmuir, 36(13), 3600-3610. View Source

Potent Antiviral Activity of OSW-1 Against Enteroviruses

OSW-1 demonstrates potent antiviral activity against a panel of enteroviruses, with IC50 values ranging from 2.4 to 9.4 nM, including replication of coxsackievirus B3 (CVB3) in infected HeLa R19 cells . This activity is OSBP-dependent and occurs at low nanomolar concentrations.

Antiviral Activity

Supporting evidence

IC50 2.4–9.4 nM (enteroviruses)

Reported antiviral screening context; OSBP-dependent replication inhibition.

HeLa R19 cell model; sources require independent verification.

Evidence Dimension	Antiviral activity (IC50)
Target Compound Data	IC50 = 2.4–9.4 nM (enteroviruses); effective at 3 nM for CVB3
Comparator Or Baseline	No direct quantitative comparator provided; evidence supports distinct antiviral application
Quantified Difference	Not applicable
Conditions	In vitro viral replication assays in HeLa R19 cells

Why This Matters

This antiviral activity expands the utility of OSW-1 beyond oncology research, providing a validated tool for studying OSBP-dependent viral replication mechanisms.

Impact of Disaccharide Moiety on OSW-1 Cytotoxicity: Comparison with Deacylated Analogue

The removal of the acetyl and 4-methoxybenzoyl groups from the disaccharide moiety of OSW-1 results in a dramatic loss of cytotoxicity, with the deacylated compound being approximately 1000 times less potent [1]. This highlights the essential role of the specific acylation pattern for the high potency of OSW-1.

Acylation SAR: Deacylated Analogue

Head-to-head

~1000-fold potency loss upon removal of acetyl/4-methoxybenzoyl groups

Acylation pattern is critical for observed cytotoxicity; structural fidelity matters.

Deacylated analogue cannot substitute in mechanism or potency-critical studies.

Evidence Dimension	In vitro cytotoxicity (relative potency)
Target Compound Data	OSW-1 (fully acylated)
Comparator Or Baseline	Deacylated OSW-1 analogue (lacking Ac and MBz groups)
Quantified Difference	~1000-fold reduction in potency for deacylated analogue
Conditions	In vitro cytotoxicity assays against malignant tumor cells

Why This Matters

This finding underscores the critical importance of sourcing authentic, fully acylated OSW-1 for experimental consistency; substitution with structurally similar but deacylated analogues will yield profoundly different results.

• [1] Ma, X., et al. (2001). Synthesis of OSW-1 analogues and a dimer and their antitumor activities. Bioorganic & Medicinal Chemistry Letters, 11(16), 2153-2156. View Source

Optimal Research and Procurement Applications for OSW-1

Investigating Calcium-Mediated Apoptosis and Mitochondrial Dysfunction

OSW-1 serves as a highly potent and selective inducer of calcium-dependent apoptosis via NCX1 inhibition and mitochondrial calcium overload [1]. Researchers studying calcium signaling, mitochondrial permeability transition, and caspase activation can utilize OSW-1 at sub-nanomolar concentrations to trigger these pathways with minimal off-target effects on non-malignant cells [2]. This is particularly valuable for delineating pathways in leukemia and pancreatic cancer models where mitochondrial function is critical.

Targeting Oxysterol-Binding Proteins (OSBP/ORP4) in Lipid Metabolism and Viral Replication

With validated high-affinity binding to OSBP (Ki=16 nM) and ORP4 (Ki=71 nM) , OSW-1 is an ideal chemical probe for dissecting OSBP-dependent cellular processes, including lipid transport, Golgi apparatus function, and the replication of OSBP-dependent enteroviruses . Its potency in antiviral assays (IC50 2.4–9.4 nM) supports its use in virology research focused on coxsackievirus and other enteroviruses .

Overcoming Drug Resistance in In Vitro Cancer Models

OSW-1 maintains potent cytotoxic activity against cancer cells resistant to adriamycin, camptothecin, and fludarabine [3], making it a valuable tool for studying mechanisms of drug resistance and for screening combination therapies. Its unique mechanism of action, distinct from DNA-damaging or microtubule-targeting agents, positions it as a candidate for combination studies with autophagy inhibitors in pancreatic cancer models [4].

Structure-Activity Relationship (SAR) Studies of Steroidal Saponins

The extreme sensitivity of OSW-1's cytotoxicity to modifications of its disaccharide moiety (e.g., 1000-fold potency reduction upon deacylation) [5] makes it an excellent scaffold for SAR studies. Procurement of highly pure, fully characterized OSW-1 (≥95% purity) is essential for generating reproducible SAR data and for the synthesis of novel analogues aimed at improving in vivo stability and efficacy [6].

Application

Selection Property

Validation Focus

Calcium-mediated cell death pathway studies

NCX1 inhibition and calcium overload context

Mitochondrial permeability transition and caspase activation endpoints

OSBP/ORP4 lipid transport and viral replication research

High-affinity OSBP/ORP4 binding profile

Golgi function and enterovirus replication assays

Drug resistance mechanism studies in cancer cell models

Distinct mechanism-of-action from DNA-damaging or microtubule agents

Combination screening and resistance pathway endpoints

Structure-activity relationship (SAR) studies of steroidal saponins

Acylation-dependent potency profile

Deacylation impact and analogue synthesis reproducibility

• [1] Garcia-Prieto, C., et al. (2013). Effective killing of leukemia cells by the natural product OSW-1 through disruption of cellular calcium homeostasis. Journal of Biological Chemistry, 288(5), 3240-3250. View Source
• [2] Zhou, Y., et al. (2005). OSW-1: a natural compound with potent anticancer activity and a novel mechanism of action. Journal of the National Cancer Institute, 97(23), 1781-1785. View Source
• [3] Kubo, S., et al. (1992). OSW-1: a natural compound with potent anticancer activity and a novel mechanism of action. Journal of the National Cancer Institute, 97(23), 1781-1785. View Source
• [4] Garcia-Prieto, C., et al. (2009). Anticancer activity of OSW-1: Induction of apoptotic pathway in leukemia and autophagic death in pancreatic cancer through a calcium mediated mechanism. UT GSBS Dissertations and Theses. View Source
• [5] Ma, X., et al. (2001). Synthesis of OSW-1 analogues and a dimer and their antitumor activities. Bioorganic & Medicinal Chemistry Letters, 11(16), 2153-2156. View Source
• [6] Shah, A. K. (2015). Development of novel anticancer agents based on natural products (Doctoral dissertation, University of Iowa). View Source